BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of D-Fructose-d2-1: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Fructose-d2-1

Cat. No.: B12392360

Disclaimer: This document provides a comprehensive overview of the safety data for D-
Fructose. A specific Safety Data Sheet (SDS) for D-Fructose-d2-1 was not available. As D-
Fructose-d2-1 is a deuterated isotopologue of D-Fructose, their chemical and toxicological
properties are expected to be substantially similar. The information presented here should be
used as a guide for handling D-Fructose-d2-1, with the understanding that it is based on the
non-deuterated compound.

This guide is intended for researchers, scientists, and drug development professionals,
providing key safety information, handling procedures, and emergency protocols.

Hazard Identification and Classification

D-Fructose is not classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1][2][3][4][5] It is not considered to
be acutely toxic, a skin or eye irritant, a sensitizer, mutagenic, carcinogenic, or a reproductive
toxicant.[1][5]

NFPA/HMIS Ratings:

Instability/Rea

Rating System  Health Flammability . Special
ctivity

NFPA 1 1 0 N/A

HMIS 1 1 0 N/A
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of D-Fructose.

Property Value Reference
Appearance White crystalline powder [6]

Odor Odorless [6]
Molecular Formula CeH1206 [1][3]
Molecular Weight 180.16 g/mol [2][3]
Melting Point 103 -105°C [7]
Solubility Freely soluble in water [7]
Autoignition Temperature Not applicable [6]
Explosion Limits Not data available [6]

Toxicological Information

The toxicological properties of D-Fructose have not been fully investigated.[2][6] However, the
available data indicates low acute toxicity.

Route of Exposure  Species Value Reference

Oral LD50 Rat 6450 mg/kg [7]

Key Toxicological Endpoints:[1][5]

Acute Toxicity: Not classified as acutely toxic.

Skin Corrosion/Irritation: Not classified as a skin irritant.

Serious Eye Damage/Irritation: Not classified as an eye irritant.

Respiratory or Skin Sensitization: Not classified as a sensitizer.
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o Germ Cell Mutagenicity: Not classified as mutagenic.

» Carcinogenicity: Not classified as carcinogenic.[2][6]

o Reproductive Toxicity: Not classified as a reproductive toxicant.

» Specific Target Organ Toxicity (Single Exposure): Not classified.

o Specific Target Organ Toxicity (Repeated Exposure): Not classified.

» Aspiration Hazard: Not classified as an aspiration hazard.

Handling and Storage

Proper handling and storage procedures are essential to ensure safety in a laboratory setting.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses or goggles are recommended.[7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

» Respiratory Protection: Not required under normal use conditions. If dust is generated, a
NIOSH/MSHA approved respirator may be necessary.[6]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[6][7]

Minimize dust generation and accumulation.[7]

Wash hands thoroughly after handling.[2][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[7]

Storage Conditions:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
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» Store away from incompatible materials, such as strong oxidizing agents.

e Protect from moisture and excess heat.[6]

First-Aid Measures
In the event of exposure, follow these first-aid measures:

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, give oxygen. Get
medical attention if symptoms appeatr.[7]

» Skin Contact: Rinse the affected area with soap and water for 15-20 minutes. Seek medical
advice if irritation persists.[7]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek medical
attention if irritation persists.[6][7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention if
symptoms occur.[6]

Experimental Protocols

Detailed experimental protocols for the safety assessment of D-Fructose are not publicly
available. The toxicological data presented in this guide are based on standardized tests, such
as the acute oral toxicity test (e.g., OECD Guideline 401).

Visualizations

The following diagrams illustrate key logical workflows and relationships relevant to the safe
handling of D-Fructose-d2-1.
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Safe Handling Workflow for Chemical Powders

Preparation

Assess Hazards
(Review SDS)

l

Select Appropriate PPE
(Gloves, Goggles)

'

Prepare Clean & Ventilated Work Area

Handling

Weigh and Transfer Powder
(Minimize Dust)

l

Clean Up Spills Promptly

Storage & Disposal

Store in a Tightly Closed Container
in a Cool, Dry Place

Y

Dispose of Waste According to Regulations

Hazard Identification and Response Logic

Inhalation Move to fresh air

Skin Contact - Wash with soap and water ; ;
Hazard Identification ‘ First-Aid Response Siesk ME(t;ilcaI /;\Dtten_m:n
Eye Contact ‘ Flush with water for 15 min It Symptoms Persis|

Ingestion Do NOT induce vomiting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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